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Introduction

Potassium ethanolate, also known as potassium ethoxide, is a potent organometallic

compound with the chemical formula C₂H₅KO. As the conjugate base of ethanol, it is a strong

base widely employed in organic synthesis. Its utility in deprotonation reactions,

transesterification processes, and as a catalyst makes it a valuable reagent in the

pharmaceutical and chemical industries. For researchers, scientists, and drug development

professionals, a thorough understanding of its physical and chemical characteristics is

paramount for its safe handling, effective application, and the successful development of robust

synthetic protocols. This technical guide provides an in-depth overview of the physical

appearance, form, and key properties of potassium ethanolate, supplemented with detailed

experimental protocols for its characterization.

Physical and Chemical Properties
Potassium ethanolate is typically a solid, hygroscopic powder.[1] Its appearance can vary from

white to off-white or light yellow to tan.[1][2] When dissolved in ethanol, it forms a colorless to
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yellow, clear to slightly cloudy liquid. The solid material is both air and moisture sensitive,

reacting vigorously with water.[3]

Data Summary
The following table summarizes the key quantitative physical and chemical properties of

potassium ethanolate.

Property Value Citations

Chemical Formula C₂H₅KO [3]

Molecular Weight 84.16 g/mol [4]

Physical State Solid, Powder

Color
White to off-white, light yellow-

tan
[1][2]

Odor Alcohol-like [5][6]

Melting Point 250 °C (decomposes) [2]

Density 0.894 g/mL [2][7]

Bulk Density 0.65 g/mL

Solubility
Reacts with water; Soluble in

ethanol, ether.
[6]

Auto-ignition Temperature ~50 - 60 °C (in moist air)

Experimental Protocols
Due to its reactivity with air and moisture, the characterization of potassium ethanolate requires

specialized handling techniques to ensure the integrity of the sample and the accuracy of the

measurements.[8] All manipulations of the solid should be performed under an inert

atmosphere, such as dry nitrogen or argon, typically within a glovebox.[8][9]

General Handling of Air- and Moisture-Sensitive Solids
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Preparation: All glassware and equipment must be thoroughly dried in an oven (e.g., at 125

°C overnight) and cooled under a stream of inert gas or in a desiccator before being

introduced into the glovebox.[7]

Glovebox Operation: The glovebox atmosphere should be maintained with low levels of

oxygen and water (typically <1 ppm).[9] Before introducing any materials, the antechamber

should be purged and refilled with inert gas multiple times (typically 3 cycles).[10][9]

Sample Transfer: The container of potassium ethanolate should be opened only inside the

glovebox. Use clean, dry spatulas for transferring the powder.

Sealing: After manipulation, all containers holding potassium ethanolate must be securely

sealed before removal from the glovebox to prevent exposure to the atmosphere.

Determination of Physical Appearance and Form
Objective: To visually inspect and describe the color and physical form of the sample.

Methodology:

1. Transfer a small, representative sample (approximately 100 mg) of potassium ethanolate

onto a dry watch glass inside a glovebox.

2. Observe the sample against a white background under the glovebox lighting.

3. Record the color (e.g., white, off-white, yellow).

4. Examine the form of the solid, noting if it is a fine powder, crystalline, or granular. A

magnifying lens can be used for a more detailed observation.

5. Record all observations.

Determination of Bulk Density
Objective: To determine the bulk density of the potassium ethanolate powder.

Methodology (adapted for glovebox use):
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1. Inside a glovebox, weigh approximately 10 g of potassium ethanolate to an accuracy of

0.1%.[5]

2. Transfer the weighed powder into a dry, 25 mL graduated cylinder.[5]

3. Gently level the powder bed without compacting it.

4. Record the unsettled apparent volume (V₀) to the nearest graduated unit.[6]

5. Calculate the bulk density using the formula: Bulk Density = Mass / V₀.

6. The determination should be replicated for reproducibility.[6]

Determination of Melting Point
Objective: To determine the melting point (decomposition temperature) of potassium

ethanolate.

Methodology (adapted for air-sensitive compounds):

1. Inside a glovebox, finely crush the potassium ethanolate sample with a mortar and pestle

if it is not already a fine powder.[11]

2. Load the powdered sample into a capillary tube to a height of 2-3 mm.[12]

3. Seal the open end of the capillary tube using a flame or a capillary sealer. This must be

done quickly and carefully to prevent thermal decomposition of the sample.

4. Remove the sealed capillary tube from the glovebox.

5. Place the capillary tube into a melting point apparatus.[12]

6. Heat the sample rapidly to approximately 230 °C.

7. Decrease the heating rate to 1-2 °C per minute as the temperature approaches the

expected decomposition point.[12]

8. Record the temperature at which the sample begins to darken or decompose. Since

potassium ethanolate decomposes at its melting point, a distinct liquid phase may not be
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observed.[13] The temperature range over which decomposition occurs should be noted.

Determination of Solubility
Objective: To qualitatively determine the solubility of potassium ethanolate in specified

solvents.

Methodology (adapted for reactive compounds):

1. Reaction with Water:

Inside a fume hood, place a small amount (e.g., 50 mg) of potassium ethanolate in a

test tube.

Carefully add deionized water dropwise.

Observe the reaction. A vigorous reaction with the evolution of heat is indicative of its

reactivity.[3] Note that this is a reactivity test, not a solubility test, as the compound is

hydrolyzed.

2. Solubility in Aprotic Solvents (e.g., Ether):

Inside a glovebox, place approximately 50 mg of potassium ethanolate into a dry vial.

Add 1 mL of a dry, aprotic solvent (e.g., diethyl ether).

Seal the vial and agitate for 2-3 minutes.

Visually inspect for the dissolution of the solid. Record as soluble, partially soluble, or

insoluble.

Reactivity and Logical Relationships
The physical stability and appearance of potassium ethanolate are critically dependent on its

environment. It is highly hygroscopic and reacts with moisture from the air in a hydrolytic

reaction to form potassium hydroxide and ethanol.[1][3] This reactivity underscores the

necessity of handling it under anhydrous conditions to maintain its chemical integrity.
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Caption: Hydrolysis of potassium ethanolate.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physical characterization of

potassium ethanolate, emphasizing the necessary precautions for handling an air- and

moisture-sensitive compound.
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Caption: Workflow for physical characterization.

Conclusion
Potassium ethanolate is a foundational strong base in synthetic chemistry, characterized as a

white to yellow, air- and moisture-sensitive powder. Its physical properties, particularly its high

reactivity with water, dictate stringent handling requirements, necessitating the use of an inert

atmosphere to preserve its integrity. The experimental protocols and workflows detailed in this

guide provide a framework for the accurate and safe characterization of this important reagent.

A comprehensive understanding of these characteristics is essential for its effective use in

research and development, ensuring reproducibility and safety in all applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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